Cas no 914636-41-2 (1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene)

• Product Name: 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene
• CAS No: 914636-41-2
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD08458079
• CID: 1963988
• PubChem ID: 26985425
• Update Time: 2025-10-28

1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-methylsulfonyl-4-nitrobenzene
• 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene
• 1-fluoro-2-(methylsulfonyl)-4-nitrobenzene
• ACMC-209rbt
• CTK5I2977
• MolPort-001-773-008
• ANW-39687
• PC2625
• SBB095758
• 2-Fluoro-5-nitrophenyl methyl sulphone
• 1-fluoro-2-methanesulfonyl-4-nitrobenzene
• AKOS025295911
• AS-43821
• CS-0211072
• MFCD08458079
• SCHEMBL10184955
• DTXSID70650435
• EN300-96951
• 914636-41-2
• 1-Fluoro-2-(methanesulfonyl)-4-nitrobenzene

• MDL： MFCD08458079
• Inchi： 1S/C7H6FNO4S/c1-14(12,13)7-4-5(9(10)11)2-3-6(7)8/h2-4H,1H3
• InChI Key： KEHWURDASSIIAC-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 219.00015701Da
• Monoisotopic Mass: 219.00015701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.3Ų

1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene Security Information

• Hazardous Material Identification：

Additional information on 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene

Introduction to 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene (CAS No. 914636-41-2)

1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene, with the CAS number 914636-41-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro group, a methylsulphonyl group, and a nitro group, making it an intriguing subject for various applications.

The chemical formula of 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene is C₈H₆FNO₄S. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its potential uses in drug development and other scientific endeavors. The fluoro group enhances the compound's lipophilicity and metabolic stability, while the methylsulphonyl group contributes to its reactivity and solubility. The nitro group, on the other hand, can be reduced to an amino group under appropriate conditions, making this compound a valuable intermediate in synthetic pathways.

In recent years, 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceutical agents. Researchers have explored its role in the development of anti-inflammatory drugs, anticancer agents, and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene exhibited potent anti-inflammatory activity by inhibiting specific enzymes involved in inflammatory pathways.

Beyond its medicinal applications, 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene has also found utility in materials science and analytical chemistry. Its unique electronic properties make it suitable for use in the development of advanced materials such as polymers and coatings. Additionally, the compound's distinct spectroscopic characteristics have been leveraged in analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to enhance detection sensitivity and resolution.

The synthesis of 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group transformations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for producing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and handling, it is important to note that while 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene is not classified as a hazardous material or controlled substance, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its properties deepens, it is likely that we will see even more innovative applications in various fields, from drug discovery to materials science.

In conclusion, 1-Fluoro-2-(methylsulphonyl)-4-nitrobenzene (CAS No. 914636-41-2) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and chemical properties make it an invaluable tool for researchers across multiple disciplines. As research progresses, we can expect to see continued advancements in the utilization of this compound, contributing to significant breakthroughs in science and technology.